Cas no 1788673-56-2 (ethyl 1-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carbonyl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carbonyl}piperidine-4-carboxylate
• CAS No: 1788673-56-2
• MF: C₁₆H₂₀N₄O₄
• MW: 332.354403495789
• CID: 5404283
• Update Time: 2025-10-28

ethyl 1-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carbonyl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carbonyl}piperidine-4-carboxylate

• Inchi： 1S/C16H20N4O4/c1-3-24-16(23)11-4-6-19(7-5-11)15(22)12-8-13-14(21)17-10(2)9-20(13)18-12/h8-9,11H,3-7H2,1-2H3,(H,17,21)
• InChI Key： IFQVSKFVWCXMGY-UHFFFAOYSA-N
• SMILES： N1(C(C2C=C3N(N=2)C=C(C)NC3=O)=O)CCC(C(OCC)=O)CC1

Additional information on ethyl 1-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carbonyl}piperidine-4-carboxylate

Comprehensive Overview of Ethyl 1-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carbonyl}piperidine-4-carboxylate (CAS No. 1788673-56-2)

The compound ethyl 1-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carbonyl}piperidine-4-carboxylate (CAS No. 1788673-56-2) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazolo[1,5-a]pyrazine core and piperidine-4-carboxylate moiety, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds like ethyl 1-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carbonyl}piperidine-4-carboxylate has surged due to its versatility in medicinal chemistry. The 6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine scaffold is known for its ability to modulate biological pathways, making it a hotspot for anti-inflammatory and anticancer research. This aligns with current trends in precision medicine, where targeted therapies are prioritized. Additionally, its ethyl carboxylate group enhances solubility, a critical factor in drug formulation.

The synthesis of CAS No. 1788673-56-2 involves multi-step organic reactions, often starting from commercially available pyrazolo[1,5-a]pyrazine derivatives. Key steps include acylation of the piperidine-4-carboxylate ring and esterification to introduce the ethyl group. Researchers frequently optimize these protocols to improve yield and purity, addressing common challenges such as regioselectivity and stability. Green chemistry principles are increasingly applied to reduce environmental impact, reflecting broader industry shifts toward sustainable practices.

From an analytical perspective, ethyl 1-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carbonyl}piperidine-4-carboxylate is characterized using techniques like HPLC, NMR, and mass spectrometry. These methods confirm its structural integrity and purity, which are essential for regulatory compliance in pharmaceutical applications. The compound’s stability under various pH and temperature conditions is also rigorously tested, as degradation products can affect efficacy and safety.

Beyond pharmaceuticals, CAS No. 1788673-56-2 has garnered attention in material science for its potential in designing organic semiconductors and liquid crystals. Its conjugated system and electron-rich heterocycles contribute to unique optoelectronic properties, aligning with the growing interest in flexible electronics and renewable energy technologies. This dual applicability underscores its value across interdisciplinary research fields.

Frequently asked questions about ethyl 1-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carbonyl}piperidine-4-carboxylate include inquiries about its solubility, synthetic routes, and commercial availability. Suppliers often provide technical data sheets detailing storage conditions (typically -20°C under inert gas) and handling precautions. Researchers also seek information on analogs or derivatives to explore structure-activity relationships, highlighting the compound’s role as a scaffold for innovation.

In summary, 1788673-56-2 represents a compelling case study in modern chemical research, bridging gaps between drug discovery and advanced materials. Its pyrazolo[1,5-a]pyrazine backbone and functionalized piperidine ring offer endless possibilities for customization, making it a staple in high-impact scientific endeavors. As the scientific community continues to unravel its potential, this compound is poised to remain at the forefront of cutting-edge applications.